Cas no 851864-30-7 (1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one)

• Product Name: 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one
• CAS No: 851864-30-7
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 6144104
• PubChem ID: 3628549
• Update Time: 2025-06-15

1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one
• 851864-30-7
• F0630-0253
• 1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(naphthalen-2-yloxy)ethanone
• AKOS024588521
• 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-naphthalen-2-yloxyethanone
• 1-[2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]-2-(naphthalen-2-yloxy)ethan-1-one

• Inchi： 1S/C22H20N2O2S/c25-21(15-26-20-11-10-18-8-4-5-9-19(18)14-20)24-13-12-23-22(24)27-16-17-6-2-1-3-7-17/h1-11,14H,12-13,15-16H2
• InChI Key： TVNQCSWXWAAITL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NCCN1C(COC1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 376.12454906g/mol
• Monoisotopic Mass: 376.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one

Introduction to 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one (CAS No. 851864-30-7)

The compound 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one, identified by its CAS number 851864-30-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential biological activities and its role in the development of novel therapeutic agents.

At the core of this compound's structure lies a benzylsulfanyl moiety, which is known for its ability to modulate various biological pathways. The presence of this group contributes to the compound's solubility and interaction with biological targets, making it a promising candidate for further investigation. Additionally, the 4,5-dihydro-1H-imidazol-1-yl scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with enhanced binding affinity and selectivity towards specific enzymes and receptors.

The naphthalen-2-yloxy substituent further enriches the structural complexity of this compound, providing a hydrophobic anchor that can improve its bioavailability and metabolic stability. This particular arrangement of functional groups has been strategically designed to optimize interactions with biological systems, thereby enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Molecular docking studies have revealed that 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one exhibits strong affinity for certain enzymes implicated in inflammatory and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways effectively.

In vitro studies have demonstrated promising results regarding the compound's ability to inhibit key enzymes involved in pain signaling and inflammation. The benzylsulfanyl group appears to play a crucial role in modulating the activity of these enzymes, suggesting that this compound could be a valuable tool for developing novel anti-inflammatory agents. Furthermore, the naphthalen-2-yloxy moiety contributes to its stability in biological environments, ensuring prolonged activity and reduced degradation rates.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preliminary research indicates that it may interact with receptors and ion channels involved in neuroprotection and synaptic transmission. The unique combination of structural features—benzylsulfanyl, 4,5-dihydro-1H-imidazol-1-yl, and naphthalen-2-yloxy—makes it a versatile scaffold for designing molecules that can target multiple neurological pathways simultaneously.

The synthesis of 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(naphthalen-2-yloxy)ethan-1-one (CAS No. 851864-30-7) has been optimized to ensure high yield and purity, making it feasible for large-scale production. Advanced synthetic techniques have been employed to introduce the various functional groups with minimal side reactions, ensuring that the final product meets stringent quality standards.

As research continues to uncover new therapeutic applications for this compound, it is likely that additional derivatives will be synthesized to enhance their efficacy and reduce potential side effects. The structural flexibility offered by the 4,5-dihydro-1H-imidazol-1-yl scaffold allows for modifications that can fine-tune biological activity without compromising overall stability.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(benzylsulfanyl)-4(5H)-dihydroimiazolone derivatives. These computational tools have enabled researchers to predict pharmacokinetic properties and potential toxicity profiles with greater accuracy, streamlining the development pipeline.

In conclusion,851864–30–7 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As research progresses, it is anticipated that this compound will play a pivotal role in the development of novel therapeutic agents targeting a wide range of diseases.